Cas no 1060801-39-9 (3-Bromo-N,N-dimethylpyridin-2-amine)

• Product Name: 3-Bromo-N,N-dimethylpyridin-2-amine
• CAS No: 1060801-39-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD13188970
• CID: 1006462
• PubChem ID: 61375250
• Update Time: 2025-06-08

3-Bromo-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N-dimethylpyridin-2-amine
• (3-BROMO-PYRIDIN-2-YL)-DIMETHYL-AMINE
• AB67478
• AK129512
• KB-30625
• RL00268
• SureCN2275309
• CS-0188007
• 1060801-39-9
• AKOS010633054
• A895899
• J-512117
• DTXSID80734210
• DA-16641
• MFCD13188970
• EN300-1259634
• DS-6206
• SCHEMBL2275309
• N11615
• AM86265

• MDL： MFCD13188970
• Inchi： 1S/C7H9BrN2/c1-10(2)7-6(8)4-3-5-9-7/h3-5H,1-2H3
• InChI Key： KSVGDNMWQCMHRE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Bromo-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 3-Bromo-N,N-dimethylpyridin-2-amine (CAS No. 1060801-39-9): Properties, Applications, and Industry Insights

The compound 3-Bromo-N,N-dimethylpyridin-2-amine (CAS No. 1060801-39-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent at the 3-position and a dimethylamino group at the 2-position, this compound serves as a versatile building block in organic synthesis. Researchers increasingly focus on its role in developing small-molecule inhibitors and ligands for catalysis, aligning with the growing demand for precision chemistry in drug discovery.

In recent years, the surge in AI-driven drug design has amplified interest in compounds like 3-Bromo-N,N-dimethylpyridin-2-amine. Computational chemists frequently explore its electronic properties and reactivity patterns to predict novel applications. The compound’s CAS No. 1060801-39-9 is often queried in scientific databases alongside terms such as "pyridine amine synthesis" and "halogenated heterocycles", reflecting its relevance in modern medicinal chemistry. Its balanced lipophilicity and steric profile make it particularly valuable for optimizing bioavailability in candidate molecules.

From an industrial perspective, 3-Bromo-N,N-dimethylpyridin-2-amine is pivotal in constructing high-value intermediates for agrochemicals. Its bromine moiety enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are central to creating crop protection agents. Sustainability trends have also spurred investigations into greener synthetic routes for this compound, addressing queries like "eco-friendly bromination methods" and "catalytic amination protocols" in academic literature.

Quality control of CAS No. 1060801-39-9 involves rigorous HPLC and NMR characterization, as impurities can significantly impact downstream applications. Analytical chemists emphasize the importance of batch-to-batch consistency, especially when the compound is used in high-throughput screening platforms. Recent publications highlight its utility in synthesizing fluorescent probes and metal-organic frameworks (MOFs), expanding its footprint in materials science.

The safety profile of 3-Bromo-N,N-dimethylpyridin-2-amine is well-documented, with standard handling protocols akin to other brominated aromatic compounds. However, its stability under ambient conditions and compatibility with common solvents like DMF and THF enhance its practicality in lab settings. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s role as a molecular scaffold is expected to grow, answering search trends like "pyridine motifs in kinase inhibitors" and "structure-activity relationship (SAR) studies".

In conclusion, 3-Bromo-N,N-dimethylpyridin-2-amine (CAS No. 1060801-39-9) exemplifies the intersection of traditional synthetic chemistry and cutting-edge applications. Its adaptability across disciplines—from drug development to advanced materials—ensures its enduring relevance. Future research may explore its potential in photoredox catalysis or as a template for bioconjugation, further solidifying its position in the fine chemicals market.